N-(3,3-dimethylbutan-2-yl)-N-methyl-2-oxochromene-3-carboxamide

• IUPAC Name: N-(3,3-dimethylbutan-2-yl)-N-methyl-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H21NO3/c1-11(17(2,3)4)18(5)15(19)13-10-12-8-6-7-9-14(12)21-16(13)20/h6-11H,1-5H3
• InChI Key: ZZXOIVJRDBOZDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)(C)C)N(C)C(=O)C1=CC2=CC=CC=C2OC1=O
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

N-(3,3-dimethylbutan-2-yl)-N-methyl-2-oxochromene-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is also known as DBCO-NHS ester and has a molecular formula of C16H22N2O4. It is a heterobifunctional crosslinker that is used to conjugate molecules containing an amine group with molecules containing a thiol group.

Mechanism of Action

The mechanism of action of DBCO-NHS ester involves the formation of a covalent bond between the ester group of the compound and the amine group of the target molecule. This reaction is highly specific and occurs rapidly under mild conditions.
Biochemical and Physiological Effects:
DBCO-NHS ester has minimal biochemical and physiological effects on cells and tissues. It is generally considered to be non-toxic and non-immunogenic. However, it is important to note that the conjugation of DBCO-NHS ester with biomolecules can alter their biochemical and physiological properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DBCO-NHS ester in lab experiments is its high specificity and efficiency in bioconjugation reactions. It can also be used under mild conditions, which minimizes the risk of damaging the target molecule. However, one limitation of using DBCO-NHS ester is its relatively high cost compared to other crosslinkers.

Future Directions

There are numerous future directions for research involving DBCO-NHS ester. One area of interest is the development of new drug delivery systems using this compound. Another area of research is the creation of new biosensors that utilize DBCO-NHS ester as a labeling agent. Additionally, researchers may explore the use of DBCO-NHS ester in the development of new imaging techniques for tracking biomolecules in vivo.

Synthesis Methods

The synthesis of DBCO-NHS ester involves the reaction of N-hydroxysuccinimide (NHS) with DBCO in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is a reactive ester that can be used to conjugate molecules containing an amine group.

Scientific Research Applications

DBCO-NHS ester has numerous applications in scientific research. It is commonly used in bioconjugation reactions to label proteins, peptides, and other biomolecules with fluorescent dyes or other tags. This allows researchers to track the movement of these biomolecules in cells and tissues. DBCO-NHS ester is also used in the development of drug delivery systems and in the creation of biosensors.